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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265 Get Quote

Fenoprop Ethanolamine Solubility: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

fenoprop ethanolamine. Due to the limited availability of direct quantitative data for the

ethanolamine salt of fenoprop, this document synthesizes qualitative information for amine

salts of fenoprop and quantitative data for fenoprop (acid form) and ethanolamine individually. It

also details standardized experimental protocols for solubility determination and illustrates the

herbicidal mechanism of action of fenoprop.

Core Concepts: Solubility Profile
Fenoprop, a synthetic auxin herbicide also known as 2-(2,4,5-Trichlorophenoxy)propionic acid

or Silvex, is a weak acid.[1] Its solubility is significantly influenced by the formation of salts.

While specific quantitative solubility data for fenoprop ethanolamine is not readily available in

the public domain, the general solubility of fenoprop's amine salts provides valuable insight.

Amine salts of fenoprop are generally soluble in water, acetone, and lower alcohols.[1]

Conversely, they are insoluble in aromatic and chlorinated hydrocarbons and most non-polar

organic solvents.[1] This suggests that fenoprop ethanolamine would exhibit similar solubility
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behavior. The parent acid, fenoprop, is sparingly soluble in water.[2] Ethanolamine, on the other

hand, is miscible with water and several organic solvents.

The formation of the ethanolamine salt of fenoprop is a neutralization reaction between the

carboxylic acid group of fenoprop and the amino group of ethanolamine. This reaction

significantly increases the polarity of the molecule, leading to enhanced solubility in polar

solvents like water.

Quantitative Solubility Data
The following tables summarize the available quantitative solubility data for fenoprop and

ethanolamine.

Table 1: Solubility of Fenoprop (Acid Form)

Solvent Solubility Temperature (°C) Reference

Water 150 mg/L Not Specified [2]

Table 2: Solubility of Ethanolamine

Solvent Solubility Temperature (°C)

Water Miscible 25

Methanol Miscible Not Specified

Acetone Miscible Not Specified

Glycerin Miscible Not Specified

Benzene 1.4% 25

Ether 2.1% 25

Carbon Tetrachloride 0.2% 25

n-Heptane < 0.1% 25
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Experimental Protocol: Water Solubility
Determination (OECD Guideline 105)
The following is a detailed methodology for determining the water solubility of a compound,

adapted from the OECD Guideline 105 "Water Solubility," specifically the Shake-Flask Method.

[3][4][5] This method is suitable for substances with a solubility above 10⁻² g/L.

Principle
A surplus of the test substance is agitated in water at a constant temperature until equilibrium is

reached. The concentration of the substance in the aqueous phase is then determined by a

suitable analytical method.

Materials and Apparatus
Test Substance: Fenoprop ethanolamine

Solvent: Distilled or deionized water

Apparatus:

Shaking device with constant temperature control (e.g., shaker bath or incubator)

Analytical balance

Glass vessels with tight-fitting stoppers (e.g., flasks, centrifuge tubes)

Centrifuge (if necessary for phase separation)

Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer)

pH meter

Procedure
Preliminary Test: An initial estimation of the solubility is performed to determine the

appropriate amount of test substance and the time required to reach equilibrium.
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Main Experiment (Shake-Flask Method): a. An excess amount of the test substance is

weighed and added to a series of glass vessels. b. A known volume of water is added to

each vessel. c. The vessels are tightly sealed and placed in the shaking device, maintained

at a constant temperature (e.g., 20 ± 0.5 °C). d. The vessels are agitated for a predetermined

time, sufficient to reach equilibrium (typically 24 to 48 hours). It is recommended to perform

measurements at different time points to confirm that equilibrium has been reached. e. After

agitation, the vessels are allowed to stand to let the undissolved substance settle. If

necessary, centrifugation is used to separate the solid and liquid phases. f. A sample of the

clear aqueous supernatant is carefully withdrawn. g. The concentration of the test substance

in the aqueous sample is determined using a validated analytical method.

Data Analysis: The solubility is reported as the average of at least three replicate

determinations.

Mechanism of Action: Auxin Signaling Pathway
Fenoprop acts as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid

(IAA).[6][7][8] It disrupts normal plant growth by causing uncontrolled cell division and

elongation, ultimately leading to the death of the plant.[6] The core of this mechanism is the

TIR1/AFB-mediated auxin signaling pathway.[9][10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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